Cas no 477856-50-1 (2-Bromo-4-nitro-N-phenethylaniline)

• Product Name: 2-Bromo-4-nitro-N-phenethylaniline
• CAS No: 477856-50-1
• CID: 4652531
• Update Time: 2025-11-03

2-Bromo-4-nitro-N-phenethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-4-NITRO-N-PHENETHYLANILINE
• N-(2-BROMO-4-NITROPHENYL)-N-PHENETHYLAMINE
• Benzeneethanamine, N-(2-bromo-4-nitrophenyl)-
• 2-Bromo-4-nitro-N-phenethylaniline

Additional information on 2-Bromo-4-nitro-N-phenethylaniline

2-Bromo-4-nitro-N-phenethylaniline: A Comprehensive Overview

2-Bromo-4-nitro-N-phenethylaniline (CAS No. 477856-50-1) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structural features, which include a bromine atom at the 2-position, a nitro group at the 4-position, and an N-phenethyl substituent attached to the aniline moiety. These functional groups endow the molecule with distinctive chemical and physical properties, making it a valuable building block in various synthetic pathways.

The synthesis of 2-bromo-4-nitro-N-phenethylaniline involves a series of carefully optimized reactions, including nitration, bromination, and substitution processes. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have employed microwave-assisted synthesis to significantly reduce reaction times while maintaining high yields. Such innovations highlight the compound's importance in modern chemical research.

One of the most notable applications of 2-bromo-4-nitro-N-phenethylaniline is in the development of novel pharmaceutical agents. Its structure serves as a scaffold for designing bioactive molecules with potential anti-cancer, anti-inflammatory, and antimicrobial properties. A study published in *Nature Communications* demonstrated that derivatives of this compound exhibit selective inhibition against certain kinases involved in cancer progression. This finding underscores its potential as a lead compound for drug discovery.

In addition to its pharmaceutical applications, 2-bromo-4-nitro-N-phenethylaniline has found utility in agrochemicals, particularly as an intermediate in the synthesis of herbicides and fungicides. Its ability to modulate plant growth hormones has been explored extensively, with recent research indicating its role in enhancing crop resilience against environmental stressors such as drought and salinity.

The electronic properties of 2-bromo-4-nitro-N-phenethylaniline make it an attractive candidate for use in organic electronics. Its conjugated system facilitates efficient charge transport, which is critical for applications such as organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). A team of scientists from Stanford University reported that incorporating this compound into polymer blends significantly improved device performance by optimizing charge carrier mobility.

From a structural perspective, 2-bromo-4-nitro-N-phenethylaniline exhibits interesting stereochemical behavior due to the steric hindrance introduced by the bulky substituents. This characteristic has been leveraged in asymmetric synthesis strategies to produce enantiomerically enriched compounds. Recent advancements in chiral catalysis have further expanded its utility in constructing complex molecular architectures.

Moreover, the compound's reactivity towards various nucleophiles and electrophiles makes it a versatile reagent in organic transformations. For example, its bromine atom can be readily substituted using palladium-catalyzed cross-coupling reactions, enabling the construction of diverse heterocyclic frameworks. This versatility has positioned it as a key intermediate in the synthesis of natural product analogs and bioactive molecules.

In terms of analytical characterization, 2-bromo-4-nitro-N-phenethylaniline can be thoroughly studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide insights into its molecular conformation, electronic distribution, and intermolecular interactions, which are essential for understanding its reactivity and functionality.

Looking ahead, the continued exploration of 2-bromo-4-nitro-N-phenethylaniline is expected to yield further breakthroughs across multiple disciplines. Its role as a versatile building block in chemical synthesis ensures that it will remain a focal point for both academic research and industrial development.